4-bromo-1,2-thiazole-5-carbonitrile
Overview
Description
4-Bromo-1,2-thiazole-5-carbonitrile (4-BTZC) is an organic compound that is widely used for a variety of scientific research applications. It is an important intermediate for the synthesis of a range of compounds, including pharmaceuticals and agrochemicals. 4-BTZC is a versatile reagent that has been used in a variety of organic syntheses, including the synthesis of thiazole derivatives, oxazoles, and several other heterocycles. It has also been used in the synthesis of a range of metal-containing compounds, such as palladium, cobalt, and nickel complexes. 4-BTZC has been used in various biochemical and physiological studies, as well as in the development of new drugs and agrochemicals.
Scientific Research Applications
4-bromo-1,2-thiazole-5-carbonitrile has a variety of scientific research applications. It has been used in the synthesis of a range of heterocycles, such as thiazoles, oxazoles, and other five- and six-membered heterocycles. It has also been used in the synthesis of a range of metal-containing compounds, such as palladium, cobalt, and nickel complexes. 4-bromo-1,2-thiazole-5-carbonitrile has been used in various biochemical and physiological studies, as well as in the development of new drugs and agrochemicals. It has also been used in the synthesis of polymers and other materials.
Mechanism of Action
The mechanism of action of 4-bromo-1,2-thiazole-5-carbonitrile is not fully understood. However, it is believed to act as a reagent in organic synthesis, allowing for the synthesis of a range of compounds. It is believed to act as a nucleophile, displacing the bromide ion from the 4-thiazole-5-carbonitrile molecule, resulting in the formation of 4-bromo-1,2-thiazole-5-carbonitrile. It is also believed to act as a catalyst in certain reactions, allowing for the formation of a range of compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-bromo-1,2-thiazole-5-carbonitrile are not fully understood. However, it has been used in various biochemical and physiological studies. It has been used to study the effects of certain drugs on the body, as well as to study the effects of certain compounds on the body. It has also been used to study the effects of certain metals on the body.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-bromo-1,2-thiazole-5-carbonitrile in laboratory experiments is its versatility. It can be used in a variety of organic syntheses, allowing for the synthesis of a range of compounds. It can also be used in the synthesis of a range of metal-containing compounds. Additionally, it can be used in various biochemical and physiological studies.
However, there are some limitations to using 4-bromo-1,2-thiazole-5-carbonitrile in laboratory experiments. It is a hazardous compound, and must be handled with care. Additionally, it is a volatile compound, and must be stored in a cool, dry place.
Future Directions
The potential future directions for 4-bromo-1,2-thiazole-5-carbonitrile are numerous. It could be used in the development of new drugs and agrochemicals. It could also be used in the development of new materials, such as polymers and other materials. Additionally, it could be used in the development of new catalysts, allowing for the synthesis of a range of compounds. Finally, it could be used in the development of new biochemical and physiological studies, allowing for a better understanding of the effects of certain compounds on the body.
Synthesis Methods
4-bromo-1,2-thiazole-5-carbonitrile can be synthesized via a variety of methods, including the reaction of 1,2-dichloroethane with 1,2-dibromo-4-thiazole-5-carbonitrile in the presence of a base. The reaction proceeds through a nucleophilic substitution reaction, where the chloride ion displaces the bromide ion from the 4-thiazole-5-carbonitrile molecule. The resulting product is 4-bromo-1,2-thiazole-5-carbonitrile. Other methods for synthesizing 4-bromo-1,2-thiazole-5-carbonitrile include the reaction of 1,2-dichloroethane with 4-thiazole-5-carbonitrile in the presence of a base, as well as the reaction of 1,2-dibromoethane with 4-thiazole-5-carbonitrile in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-bromo-1,2-thiazole-5-carbonitrile can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-bromoacetophenone", "thiourea", "sodium hydroxide", "sulfuric acid", "sodium cyanide", "acetic anhydride", "acetic acid", "hydrogen peroxide", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: 2-bromoacetophenone is reacted with thiourea in the presence of sodium hydroxide to form 2-phenylthio-2-bromoacetophenone.", "Step 2: The intermediate compound from step 1 is then treated with sulfuric acid to form 2-phenylthioacetophenone.", "Step 3: 2-phenylthioacetophenone is reacted with sodium cyanide in the presence of acetic anhydride to form 2-phenylthioacetonitrile.", "Step 4: 2-phenylthioacetonitrile is then treated with hydrogen peroxide in the presence of acetic acid to form 4-bromo-1,2-thiazole-5-carbonitrile.", "Step 5: The final product is isolated and purified by treatment with sodium bicarbonate and water." ] } | |
CAS RN |
2285215-08-7 |
Product Name |
4-bromo-1,2-thiazole-5-carbonitrile |
Molecular Formula |
C4HBrN2S |
Molecular Weight |
189 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
